2-Chloro-1-(5-methyloxazol-4-yl)ethan-1-one

• IUPAC Name: 2-chloro-1-(5-methyl-1,3-oxazol-4-yl)ethanone
• InChI: InChI=1S/C6H6ClNO2/c1-4-6(5(9)2-7)8-3-10-4/h3H,2H2,1H3
• InChI Key: PSVVCDJAXJDRJF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=CO1)C(=O)CCl
• Molecular Formula: C6H6ClNO2
• Molecular Weight: 159.57 g/mol

Description

2-Chloro-1-(5-methyloxazol-4-yl)ethan-1-one is a chemical compound with the molecular formula C6H6ClNO2 and a molecular weight of 159.57. It is a powder in physical form.

Molecular Structure Analysis

The InChI code for this compound is 1S/C6H6ClNO2/c1-4-6(5(9)2-7)8-3-10-4/h3H,2H2,1H3. This indicates the molecular structure of the compound.

Physical And Chemical Properties Analysis

This compound is a powder. It has a molecular weight of 159.57.

Scientific Research Applications

Antiviral Research

The synthesis and identification of novel potential molecules against COVID-19 have been explored through structure-guided virtual screening approaches. A related compound, "1-(5-Methyl-1-(5-(methylthio)-1,3,4-thiadiazol-2-yl)-1H-1,2,3-triazol-4-yl) ethan-1-one," was utilized as a precursor in the synthesis of thiadiazole and triazole hybrids, showing good docking scores to COVID-19 main protease, indicating potential antiviral activity (Rashdan et al., 2021).

Corrosion Inhibition

Research into corrosion inhibitors for mild steel in hydrochloric acid environments identified a triazole derivative, "1-(5-methyl-1-phenyl-1H-1,2,3-triazol-4-yl)ethanone (MPTE)," as an effective agent. The compound showed high inhibition efficiency, suggesting that related structures could serve as promising materials for protecting metals against corrosion (Jawad et al., 2020).

Organic Synthesis and Functional Materials

The versatility of oxazol-5-one derivatives in the synthesis of functionalized oxazoles highlights the potential of "2-Chloro-1-(5-methyloxazol-4-yl)ethan-1-one" in creating novel materials and chemicals. These compounds have been utilized as templates for synthesizing various substituted oxazoles, demonstrating the potential for diverse applications in organic synthesis and material science (Misra & Ila, 2010).

Antimicrobial and Antioxidant Agents

The design and synthesis of triazolyl chalcone derivatives have shown promising results as potential antimicrobial, antioxidant, and anti-cancer agents. By applying similar synthetic strategies, "this compound" could potentially be incorporated into novel compounds with therapeutic benefits (Bhat et al., 2016).

Safety and Hazards

The compound has been classified with the signal word “Danger” and is associated with the hazard statements H302, H315, H318, and H335. This suggests that it may be harmful if swallowed, causes skin and eye irritation, and may cause respiratory irritation.